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Compound of Interest

Compound Name: 3,4-Dichlorobenzyl mercaptan

Cat. No.: B1596509 Get Quote

An In-depth Technical Guide to 3,4-Dichlorobenzyl Mercaptan

Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive overview of the physical and chemical properties,

synthesis, handling, and applications of 3,4-Dichlorobenzyl mercaptan (CAS No: 36480-40-

7). It is intended for researchers, chemists, and professionals in drug development and

materials science who require detailed technical information on this compound.

Chemical Identity and Molecular Structure
3,4-Dichlorobenzyl mercaptan, also known as (3,4-dichlorophenyl)methanethiol, is an

organosulfur compound featuring a dichlorinated benzene ring attached to a methylthiol group.

[1][2] This structure is fundamental to its chemical reactivity and physical characteristics.

IUPAC Name: (3,4-dichlorophenyl)methanethiol[1][3]

Synonyms: 3,4-Dichloro-alpha-toluenethiol, 3,4-Dichlorobenzylmercaptan,

Benzenemethanethiol, 3,4-dichloro-[2]

CAS Number: 36480-40-7[4][5]

Molecular Formula: C₇H₆Cl₂S[1][5][6]

Molecular Weight: 193.09 g/mol [1][6][7]
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Below is a diagram illustrating the molecular structure of the compound.

Caption: Molecular Structure of 3,4-Dichlorobenzyl mercaptan.

Physicochemical Properties
The compound is a clear, colorless to pale yellow liquid characterized by a strong, unpleasant

odor (stench), which is typical for mercaptans.[1][8] Its physical properties are summarized in

the table below.

Property Value Source(s)

Appearance
Clear, colorless to pale yellow

liquid
[1][3]

Boiling Point 152-153 °C at 12 mmHg [1]

Density 1.362 g/mL [1]

Refractive Index (n_D^20) 1.6045 - 1.6095 [1][3]

Flash Point >110 °C (>230 °F) [1]

Water Solubility
Difficult to mix in water; low

solubility
[2][8][9]

pKa (Predicted) 8.83 ± 0.10 [2]

The low water solubility and density greater than water indicate that in an aqueous

environment, it is likely to be sparingly soluble and sink.[8] The high boiling point is consistent

with its molecular weight and the presence of polarizable chlorine and sulfur atoms.

Chemical Properties and Reactivity
Stability and Storage
3,4-Dichlorobenzyl mercaptan is stable under normal storage conditions.[8][10] However, like

many thiols, it can be sensitive to air and may oxidize over time.[2] For long-term storage, it

should be kept at room temperature in a tightly sealed container in a dry, well-ventilated area.

[1][8][11]
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Reactivity Profile
The primary site of reactivity is the thiol (-SH) group. This functional group imparts several key

chemical characteristics:

Acidity: The thiol proton is weakly acidic, with a predicted pKa of around 8.83.[2] This allows

it to be deprotonated by bases to form the corresponding thiolate, a potent nucleophile.

Nucleophilicity: The sulfur atom is a strong nucleophile, readily participating in S-alkylation

reactions. This reactivity is central to its use in organic synthesis.[12]

Oxidation: Thiols can be oxidized to form disulfides (R-S-S-R) or further to sulfonic acids.

Contact with strong oxidizing agents should therefore be avoided.[13]

The compound is used as a reactant in the synthesis of more complex molecules, such as

substituted pyridazines, and has been noted for its utility in improving the morphologies of

semiconductors.[1][9]

Synthesis Methodology
While specific proprietary synthesis methods may vary, a common and well-established route

for preparing benzyl mercaptans is through the reaction of the corresponding benzyl halide with

a sulfur nucleophile.[12] A plausible pathway for synthesizing 3,4-Dichlorobenzyl mercaptan
starts from 3,4-dichlorobenzyl chloride.

Conceptual Synthesis Workflow
A two-step process involving the formation of an isothiouronium salt followed by hydrolysis is a

standard laboratory procedure for this type of conversion.[12][14]
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Caption: General workflow for the synthesis of 3,4-Dichlorobenzyl mercaptan.

Experimental Protocol (Illustrative)
This protocol is a representative example based on general methods for benzyl mercaptan

synthesis.[14] Researchers must adapt and optimize it for specific laboratory conditions and

scale.
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Salt Formation: To a solution of 3,4-dichlorobenzyl chloride in a suitable alcohol (e.g.,

ethanol), add a slight molar excess of thiourea.

Reflux: Heat the mixture to reflux for several hours to facilitate the formation of the S-(3,4-

dichlorobenzyl)isothiouronium chloride salt.

Hydrolysis: After cooling, add an aqueous solution of a strong base, such as sodium

hydroxide, to the reaction mixture.

Second Reflux: Reflux the basic mixture for 2-3 hours to hydrolyze the isothiouronium salt to

the sodium thiolate.

Acidification & Isolation: Cool the reaction mixture and carefully acidify with a mineral acid

(e.g., hydrochloric acid) to a pH of ~1. This protonates the thiolate, forming the insoluble 3,4-
Dichlorobenzyl mercaptan.

Extraction: Separate the organic layer. The aqueous layer may be extracted with a suitable

solvent (e.g., diethyl ether) to recover any dissolved product.

Purification: Combine the organic fractions, dry over an anhydrous salt (e.g., MgSO₄), filter,

and concentrate the solvent under reduced pressure. The crude product can be further

purified by vacuum distillation.[14]

Safety, Handling, and Hazard Profile
3,4-Dichlorobenzyl mercaptan is classified as a hazardous substance and must be handled

with appropriate precautions in a well-ventilated area or chemical fume hood.[11] Its most

notable characteristic is a powerful and unpleasant stench.[8]

GHS Hazard Classification
The compound poses several health risks as outlined by the Globally Harmonized System

(GHS).
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Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed.[1][2][8]

Acute Toxicity, Inhalation H331: Toxic if inhaled.[1][2][8]

Skin Corrosion/Irritation H315: Causes skin irritation.[1][2][8]

Serious Eye Damage/Irritation H319: Causes serious eye irritation.[1][2][8]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation.[1][2][8]

Recommended Precautionary Measures
Strict adherence to the following handling and personal protective equipment (PPE) guidelines

is mandatory.
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Category Precautionary Statement(s)

Prevention

P261: Avoid breathing vapors/mist.[8] P271:

Use only outdoors or in a well-ventilated area.[8]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][8]

P264: Wash face, hands and any exposed skin

thoroughly after handling.[8]

Response

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[8]

[15] P311: Call a POISON CENTER or

doctor/physician.[1][8][15] P302 + P352: IF ON

SKIN: Wash with plenty of soap and water.[8]

[15] P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[8]

Storage

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed.[8][11] P405: Store

locked up.[8][11]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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